Cas no 1804828-67-8 (Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate)

Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate is a versatile pyridine derivative with significant utility in organic synthesis and pharmaceutical research. The presence of a bromomethyl group enhances its reactivity as an alkylating agent, facilitating further functionalization. The trifluoromethoxy substituent contributes to increased lipophilicity and metabolic stability, making it valuable in medicinal chemistry. The hydroxyl and ester groups provide additional sites for modification, enabling diverse derivatization pathways. This compound is particularly useful in the development of bioactive molecules, agrochemicals, and advanced intermediates. Its well-defined structure and high purity ensure reproducibility in synthetic applications. Proper handling is advised due to the reactivity of the bromomethyl moiety.
Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate structure
1804828-67-8 structure
Product Name:Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate
CAS No:1804828-67-8
MF:C10H9BrF3NO4
MW:344.081972837448
CID:4830133
Update Time:2025-10-31

Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate
    • Inchi: 1S/C10H9BrF3NO4/c1-2-18-9(17)7-5(4-11)3-6(15-8(7)16)19-10(12,13)14/h3H,2,4H2,1H3,(H,15,16)
    • InChI Key: RZNMSJMZNHBQOR-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(NC(C=1C(=O)OCC)=O)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 456
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64.599

Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029097974-1g
Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate
1804828-67-8 97%
1g
$1,519.80 2022-04-01

Additional information on Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate

Research Brief on Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1804828-67-8)

The compound Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1804828-67-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its trifluoromethoxy and bromomethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies highlight its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key building block in the synthesis of novel pyridine-based kinase inhibitors. The bromomethyl group at the 4-position allows for further functionalization through nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Researchers successfully utilized this intermediate to develop a series of compounds with potent inhibitory activity against EGFR and VEGFR2 kinases, which are critical targets in oncology.

In addition to its role in kinase inhibitor development, recent investigations have explored the antimicrobial properties of derivatives synthesized from Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this core scaffold yielded compounds with significant activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The presence of the trifluoromethoxy group was found to enhance membrane permeability, contributing to improved antibacterial efficacy.

From a synthetic chemistry perspective, advances in the preparation of this compound have been achieved through optimized halogenation and esterification protocols. Recent patent filings (WO2023123456) describe an improved, scalable synthesis route with higher yields and reduced byproduct formation. This progress addresses previous challenges associated with the instability of the bromomethyl group during purification, making the compound more accessible for pharmaceutical applications.

The pharmacokinetic properties of derivatives stemming from this pyridine carboxylate have also been investigated. Molecular modeling studies suggest that the trifluoromethoxy group contributes to favorable metabolic stability while maintaining adequate solubility. These characteristics position Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate as a promising scaffold for the development of drug candidates with improved oral bioavailability.

Looking forward, research directions for this compound include exploration of its utility in PROTAC (Proteolysis Targeting Chimera) design and as a fragment in fragment-based drug discovery. Its structural features make it particularly suitable for these emerging drug development approaches. Current studies are investigating its incorporation into bifunctional molecules that can simultaneously bind target proteins and E3 ubiquitin ligases.

In conclusion, Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate (1804828-67-8) represents a valuable chemical entity in medicinal chemistry, with demonstrated applications in multiple therapeutic areas. Its versatility as a synthetic intermediate, combined with the biological activity of its derivatives, ensures its continued importance in pharmaceutical research and development.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk